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Compound of Interest

Compound Name: 3-Fluorophenylacetylene

Cat. No.: B1297516

Essential Safety and Handling Guide for 3-
Fluorophenylacetylene

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Fluorophenylacetylene.
Adherence to these procedures is essential for ensuring personal safety and maintaining a
compliant laboratory environment.

Hazard Identification and Physicochemical
Properties

3-Fluorophenylacetylene is a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1][2] It is crucial to understand its properties to handle it safely.

Table 1: Physicochemical Properties of 3-Fluorophenylacetylene
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Property Value Reference
Molecular Formula CsHsF [2]
Molecular Weight 120.12 g/mol [2]
Appearance Colorless to light yellow liquid [31[4]
Boiling Point 138 °C [2][3]

Flash Point 32.2 °C (closed cup) [3]

Density 1.039 g/cm3 at 25 °C [2][3]

Table 2: Hazard Identification

Hazard

Classification

Precautionary Statement

Flammability

Flammable Liquid, Category 3

H226: Flammable liquid and

vapor

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation

Eye Damage/Irritation

Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

Single Exposure, Category 3

(Respiratory irritation)

H335: May cause respiratory
irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3-Fluorophenylacetylene in any

form.[5] The following table outlines the required PPE.

Table 3: Required Personal Protective Equipment
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PPE Category Specification Rationale

) ) Prevents skin contact and
Chemical-resistant gloves ]
o absorption. The outer glove
) (e.g., Nitrile, Neoprene).
Hand Protection o should be changed

Double-gloving is _ _
immediately upon

recommended. o
contamination.[5][6]

Flame-retardant lab coat. A

chemical-resistant apron _
) Protects against splashes and
Body Protection should be worn over the lab ] o
) brief contact with fire.
coat when handling larger

quantities.

ANSI Z87.1-compliant safety
] Protects eyes and face from
) goggles. A full-face shield ]
Eye/Face Protection ] splashes and airborne
should be worn when there is )
o particles.[7]
a significant splash hazard.[5]

A NIOSH-approved respirator

with an organic vapor cartridge ] ]
Prevents inhalation of vapors.

Respiratory Protection is required if working outside of 7]

a certified chemical fume hood

or if ventilation is inadequate.

Standard Operating Procedures for Handling
All handling of 3-Fluorophenylacetylene should be performed in a well-ventilated area,
preferably within a certified chemical fume hood.

3.1. Preparation and Weighing

o Preparation: Before handling, ensure that all necessary PPE is donned correctly. Prepare the
work area by removing all flammable materials and ensuring a clear path to an emergency
exit and safety shower/eyewash station.

» Weighing: If weighing is necessary, perform this task in a ventilated enclosure or a chemical
fume hood to minimize inhalation exposure. Use a non-sparking spatula and a tared, sealed
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container.
3.2. Use in a Reaction

 Inert Atmosphere: 3-Fluorophenylacetylene should be handled under an inert atmosphere
(e.g., nitrogen or argon) to prevent the formation of explosive acetylides, especially in the
presence of certain metals.

o Temperature Control: Be mindful of the compound's low flash point. Avoid heating open
containers and ensure that any heating is done using a controlled heating mantle or oil bath.

e Transfers: Use a syringe or cannula for liquid transfers to minimize exposure to air and
reduce the risk of spills.

3.3. Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, and open flames.[3]

o Keep away from oxidizing agents.[8]

e The recommended storage temperature is 2-8 °C under an inert gas.[4]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Table 4: First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[3]

4.1. Spill Response

Evacuate: Immediately evacuate the area and alert others.

o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) and non-

sparking tools to collect the material.

o Dispose: Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Disposal Plan

All waste containing 3-Fluorophenylacetylene must be treated as hazardous waste.
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o Waste Collection: Collect all liquid and solid waste in separate, clearly labeled, and sealed
containers. Do not mix with other waste streams.[3]

» Container Labeling: Label the waste container with "Hazardous Waste," "Flammable Liquid,"
and the full chemical name: "3-Fluorophenylacetylene."”

o Storage of Waste: Store waste containers in a designated, well-ventilated, and secondary
containment area away from ignition sources.

o Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose
of the waste in accordance with all local, state, and federal regulations.[3]

Visual Workflows

The following diagrams illustrate the standard handling and emergency response workflows.
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Preparation

Don Appropriate PPE

Prepare Work Area in Fume Hood

Handling

Weigh/Measure in Ventilated Enclosure

Perform Transfer/Reaction Under Inert Atmosphere

Cleanup éviz Storage

Decontaminate Glassware and Surfaces

l

Segregate and Label Waste

l

Store Product and Waste Appropriately
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Emergency Event

Spill or Exposure Occurs

Immediate Response

Alert Others and Evacuate Area

l

Administer First Aid (if applicable) Remove Ignition Sources

Containment & Cleanup (if safe)

Don Additional PPE if Necessary

Contain Spill with Absorbent Material

Collect Waste in a Sealed Container

Follow-up

Contact EH&S or Emergency Services

Complete Incident Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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